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These application notes provide detailed protocols for the dissolution of AUR1545, a selective

degrader of the histone acetyltransferases KAT2A and KAT2B. The following information is

intended for researchers, scientists, and drug development professionals to ensure proper

handling and use of AUR1545 in pre-clinical research. Adherence to these guidelines will

support the generation of reliable and reproducible data in both in vitro and in vivo experimental

settings.

Introduction to AUR1545
AUR1545 is a potent and selective heterobifunctional degrader targeting KAT2A and KAT2B for

ubiquitination and subsequent proteasomal degradation. By inducing the degradation of these

key epigenetic modifiers, AUR1545 has demonstrated anti-proliferative effects in various

cancer models, including acute myeloid leukemia (AML), small-cell lung carcinoma (SCLC),

and neuroendocrine prostate cancer (NEPC)[1]. Its mechanism of action involves disrupting

chromatin modification and gene regulation, leading to cell state changes and inhibition of

tumor growth[2][3]. Given its therapeutic potential, precise and consistent preparation of

AUR1545 solutions is critical for experimental success.

Solubility Data
AUR1545 exhibits distinct solubility characteristics in various solvents, which is a critical

consideration for the preparation of stock solutions and experimental formulations. The
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following table summarizes the solubility data for AUR1545.

Solvent System Application
Maximum
Concentration

Notes

Dimethyl Sulfoxide

(DMSO)
In Vitro

≥ 50 mg/mL (≥ 60.32

mM)[4]

Use of fresh,

anhydrous DMSO is

highly recommended

as hygroscopic DMSO

can negatively impact

solubility.[1][4]

Ultrasonic treatment

may be required to

achieve complete

dissolution at higher

concentrations.[1]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

In Vivo
≥ 5 mg/mL (≥ 6.03

mM)

This formulation

results in a clear

solution.[1]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

In Vivo
≥ 5 mg/mL (≥ 6.03

mM)

This formulation also

yields a clear solution.

[1]

10% DMSO, 90%

Corn Oil
In Vivo

≥ 5 mg/mL (≥ 6.03

mM)

This formulation is

suitable for specific in

vivo applications.[1]

Water Not Recommended Insoluble [4]

Ethanol Not Recommended Insoluble [4]

Experimental Protocols
Preparation of In Vitro Stock Solutions
This protocol details the preparation of a high-concentration stock solution of AUR1545 in

DMSO, suitable for subsequent dilution in cell culture media for in vitro assays.
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Materials:

AUR1545 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Equilibrate the AUR1545 powder to room temperature before opening the vial to prevent

moisture condensation.

Aseptically weigh the desired amount of AUR1545 powder and transfer it to a sterile tube.

Add the appropriate volume of anhydrous DMSO to achieve the desired concentration (e.g.,

for a 10 mM stock solution, add 0.1207 mL of DMSO to 1 mg of AUR1545).

Vortex the solution vigorously until the powder is completely dissolved.

If precipitation is observed or for high concentrations, sonicate the solution in an ultrasonic

bath for short intervals until the solution is clear.[1]

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solutions at -20°C for up to one month or at -80°C for up to six months.[1]
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Experimental Workflow: In Vitro Stock Preparation
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Workflow for preparing AUR1545 in vitro stock solutions.
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Preparation of In Vivo Formulations
This section provides protocols for preparing AUR1545 formulations suitable for administration

in animal models. The choice of formulation will depend on the specific experimental design

and route of administration.

3.2.1. Formulation with PEG300 and Tween-80

Materials:

AUR1545 stock solution in DMSO (e.g., 50 mg/mL)

Polyethylene glycol 300 (PEG300)

Tween-80

Saline solution (0.9% NaCl)

Sterile tubes

Procedure:

Begin with a pre-prepared high-concentration stock solution of AUR1545 in DMSO.

In a sterile tube, add 10% of the final volume of the DMSO stock solution.

Add 40% of the final volume of PEG300 and mix thoroughly.

Add 5% of the final volume of Tween-80 and mix until the solution is homogeneous.

Add 45% of the final volume of saline solution to reach the final desired volume and

concentration.

Mix the final solution thoroughly before administration. This protocol should yield a clear

solution with a solubility of at least 5 mg/mL.[1]

3.2.2. Formulation with SBE-β-CD

Materials:
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AUR1545 stock solution in DMSO (e.g., 50 mg/mL)

20% (w/v) Captisol® (SBE-β-CD) in Saline

Sterile tubes

Procedure:

Start with a pre-prepared high-concentration stock solution of AUR1545 in DMSO.

In a sterile tube, add 10% of the final volume of the DMSO stock solution.

Add 90% of the final volume of the 20% SBE-β-CD in saline solution.

Mix thoroughly until a clear and homogeneous solution is formed. This formulation should

also achieve a solubility of at least 5 mg/mL.[1]

Mechanism of Action
AUR1545 functions as a heterobifunctional degrader. One end of the molecule binds to the

target proteins, KAT2A and KAT2B, while the other end recruits an E3 ubiquitin ligase. This

proximity induces the ubiquitination of KAT2A/B, marking them for degradation by the

proteasome. The subsequent reduction in KAT2A/B levels alters histone acetylation, leading to

changes in gene expression and ultimately inhibiting cancer cell proliferation and survival.
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Signaling Pathway: AUR1545 Mechanism of Action
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Mechanism of AUR1545-induced degradation of KAT2A/B.
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Safety and Handling
Standard laboratory safety precautions should be followed when handling AUR1545 and its

solvents. This includes the use of personal protective equipment (PPE) such as safety glasses,

gloves, and a lab coat. All handling of the powder and concentrated solutions should be

performed in a chemical fume hood. For detailed safety information, refer to the Safety Data

Sheet (SDS) provided by the supplier.

Disclaimer
The information provided in these application notes is for research purposes only and is not

intended for human or veterinary use. The protocols described are intended as a guide and

may require optimization for specific experimental conditions. Researchers should always

consult the relevant literature and safety documentation before using AUR1545.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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